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Compound of Interest

Compound Name: Disperse yellow 211

Cat. No.: B15599773 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the current and potential uses of Disperse
Yellow 211 in polymer science research, extending beyond its traditional role as a textile dye.

While direct research applications in advanced polymer science are emerging, this document

draws upon established methodologies for similar azo disperse dyes to provide detailed

protocols and potential research directions.

Overview of Disperse Yellow 211
Disperse Yellow 211 (C.I. 12755) is a single azo dye known for its brilliant green-yellow shade.

[1] It is primarily used for dyeing synthetic fibers like polyester due to its excellent dispersion

properties and good color fastness.[2] Its stable molecular structure and fluorescent properties

suggest its potential for broader applications in polymer science, including the development of

functional polymers, fluorescent probes, and advanced materials for sensing and imaging.[3]
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Property Value Reference

C.I. Name Disperse Yellow 211 [1]

C.I. Number 12755 [1]

CAS Number 86836-02-4 [1]

Molecular Formula C₁₅H₁₂ClN₅O₄ [1]

Molecular Weight 361.74 g/mol [1]

Molecular Structure Single Azo Class [1]

Physical Form Yellow Powder

Solubility Insoluble in water [4]

Application in Functional Photoactive Polymers
Disperse Yellow 211 can be chemically modified to incorporate a polymerizable group, such

as a methacrylate, allowing it to be copolymerized with other monomers. This approach

enables the synthesis of photoactive polymers with tailored optical and physical properties.

Such functional polymers have potential applications in optoelectronics and as sensing

materials.

Conceptual Experimental Workflow for Synthesis of a Photoactive Polymer:

The following diagram illustrates a general workflow for the synthesis of a photoactive polymer

incorporating a modified disperse dye.
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Workflow for synthesizing a functional photoactive polymer.

Experimental Protocol: Synthesis of a Methacrylate-Modified Disperse Yellow 211 and its

Copolymerization (Hypothetical Protocol)

This protocol is based on methodologies reported for similar disperse dyes, such as Disperse

Yellow 7.

Part 1: Synthesis of Disperse Yellow 211 Methacrylate (DY211-MA)

Reaction Setup: In a nitrogen-purged flask, dissolve Disperse Yellow 211 in a suitable

solvent (e.g., anhydrous tetrahydrofuran).

Addition of Reagents: Add triethylamine to the solution, followed by the dropwise addition of

methacryloyl chloride at 0°C.
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Reaction: Allow the mixture to warm to room temperature and stir for 24 hours.

Purification: Filter the reaction mixture to remove triethylamine hydrochloride. The filtrate is

then concentrated under reduced pressure. The resulting solid is purified by column

chromatography to yield DY211-MA.

Part 2: Copolymerization of DY211-MA with a Comonomer (e.g., Methyl Methacrylate)

Preparation: In a reaction vessel, dissolve DY211-MA and methyl methacrylate in a suitable

solvent (e.g., toluene).

Initiator Addition: Add a radical initiator, such as azobisisobutyronitrile (AIBN).

Polymerization: Heat the mixture at a specified temperature (e.g., 70°C) under a nitrogen

atmosphere for a set time (e.g., 12 hours).

Termination and Precipitation: Cool the reaction vessel to terminate the polymerization.

Precipitate the polymer by pouring the solution into a non-solvent like methanol.

Purification and Drying: Filter the precipitated polymer, wash it with methanol, and dry it

under vacuum.

Application as a Fluorescent Probe in Polymer
Matrices
The fluorescent properties of Disperse Yellow 211 make it a candidate for use as a probe to

study the microenvironment of polymer systems. By incorporating the dye into a polymer

matrix, changes in its fluorescence spectrum (e.g., intensity, lifetime, and wavelength) can

provide information about the local polarity, viscosity, and temperature of the polymer.

Logical Relationship for a Polymer-Based Fluorescent Sensor:

The diagram below illustrates the principle of a polymer-based fluorescent sensor.
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Principle of a polymer-based fluorescent sensor.

Experimental Protocol: Preparation and Characterization of a Polymer Film Doped with

Disperse Yellow 211

Polymer Solution Preparation: Dissolve a polymer (e.g., polystyrene) in a suitable solvent

(e.g., toluene) to form a solution of a specific concentration.

Dye Doping: Prepare a stock solution of Disperse Yellow 211 in the same solvent. Add a

calculated amount of the dye solution to the polymer solution to achieve the desired doping

concentration.

Film Casting: Cast the doped polymer solution onto a clean glass substrate using a spin

coater or by drop-casting.

Drying: Dry the film in a vacuum oven at a temperature below the glass transition

temperature of the polymer to remove the solvent completely.

Characterization:

UV-Vis Spectroscopy: Record the absorption spectrum of the film to determine the

absorption characteristics of the dye in the polymer matrix.

Fluorescence Spectroscopy: Measure the emission spectrum and fluorescence quantum

yield of the film.

Fluorescence Lifetime Measurement: Determine the fluorescence lifetime of the dye in the

polymer matrix using time-correlated single-photon counting (TCSPC).
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Photophysical Data (Example for a Similar Dye, Disperse Yellow 7, in a Polysilane Copolymer):

The following table presents example photophysical data for a functionalized disperse dye

within a polymer matrix, based on findings for Disperse Yellow 7 methacrylate in a polysilane

copolymer.[5] This data is illustrative of what could be expected for Disperse Yellow 211 in a

similar system.

Parameter Wavelength (nm) Transition

Optical Absorbance 1 276
π-π* transition of the aromatic

ring

Optical Absorbance 2 336
σ-σ* transition of the Si-Si

main chain

Optical Absorbance 3 367
π-π* and n-π* transition of the

azobenzene chromophore

Photoemission 1 405 -

Photoemission 2 428 -

Photoemission 3 454 -

Excitation wavelengths for photoemission were 332 nm and 370 nm.[5]

Concluding Remarks
Disperse Yellow 211 holds significant potential for advanced applications in polymer science

research. Through chemical modification, it can be transformed into a monomer for the

synthesis of novel photoactive polymers. Furthermore, its inherent fluorescent properties make

it a valuable tool for probing the microenvironments of polymer systems. The protocols and

data presented here, though in part based on analogous dye systems, provide a solid

foundation for researchers to explore and develop new applications for Disperse Yellow 211 in

materials science and beyond. Further research is warranted to fully elucidate the specific

photophysical properties and reactivity of Disperse Yellow 211 in various polymer systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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